Cas no 400073-93-0 (2-Cyclopentyl-3-(4-methoxyphenyl)-1-oxo-1,2,3,4-tetrahydro-4-isoquinolinecarboxylic Acid)

• Product Name: 2-Cyclopentyl-3-(4-methoxyphenyl)-1-oxo-1,2,3,4-tetrahydro-4-isoquinolinecarboxylic Acid
• CAS No: 400073-93-0
• CID: 4650701
• Update Time: 2025-10-30

2-Cyclopentyl-3-(4-methoxyphenyl)-1-oxo-1,2,3,4-tetrahydro-4-isoquinolinecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopentyl-3-(4-methoxyphenyl)-1-oxo-1,2,3,4-tetrahydro-4-isoquinolinecarboxylic Acid

Experimental Properties

• Melting Point: 186-188°C

2-Cyclopentyl-3-(4-methoxyphenyl)-1-oxo-1,2,3,4-tetrahydro-4-isoquinolinecarboxylic Acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 2-Cyclopentyl-3-(4-methoxyphenyl)-1-oxo-1,2,3,4-tetrahydro-4-isoquinolinecarboxylic Acid

Introduction to 2-Cyclopentyl-3-(4-methoxyphenyl)-1-oxo-1,2,3,4-tetrahydro-4-isoquinolinecarboxylic Acid (CAS No. 400073-93-0)

2-Cyclopentyl-3-(4-methoxyphenyl)-1-oxo-1,2,3,4-tetrahydro-4-isoquinolinecarboxylic Acid, identified by its CAS number 400073-93-0, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the isoquinoline class, a heterocyclic aromatic system known for its broad spectrum of biological activities and pharmacological relevance. The structural features of this compound, including its cyclopentyl side chain and the presence of a 4-methoxyphenyl group, contribute to its unique chemical properties and potential therapeutic applications.

The 1-oxo moiety in the molecular structure indicates the presence of a ketone group, which is often a key pharmacophore in many bioactive molecules. This functional group can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity and specificity. Furthermore, the tetrahydroisoquinoline core is a well-documented scaffold in drug discovery, with several approved drugs featuring this structural motif. The combination of these elements in 2-Cyclopentyl-3-(4-methoxyphenyl)-1-oxo-1,2,3,4-tetrahydro-4-isoquinolinecarboxylic Acid suggests potential applications in modulating various biological pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with biological targets. Studies have shown that isoquinoline derivatives can exhibit significant activity against enzymes and receptors involved in inflammatory responses, neurodegenerative diseases, and cancer progression. The cyclopentyl ring in this compound may contribute to steric hindrance effects, influencing how it interacts with protein targets. Additionally, the electron-donating nature of the 4-methoxyphenyl group could enhance its binding affinity through electrostatic interactions.

In the context of drug development, the synthesis of analogs of 2-Cyclopentyl-3-(4-methoxyphenyl)-1-oxo-1,2,3,4-tetrahydro-4-isoquinolinecarboxylic Acid has been explored to optimize its pharmacokinetic properties and therapeutic efficacy. Modifications such as altering the substitution pattern on the aromatic rings or introducing additional functional groups can lead to compounds with improved solubility, metabolic stability, and target specificity. For instance, recent research has highlighted the importance of optimizing the 1-oxo group's position relative to other pharmacophores to enhance bioavailability.

The isoquinoline scaffold has also been implicated in various natural product-inspired drug discovery efforts. Many bioactive compounds isolated from plants and microorganisms feature isoquinoline derivatives as their core structure. By leveraging these natural products as inspiration, synthetic chemists have developed libraries of modified isoquinolines for high-throughput screening against disease-relevant targets. The compound under discussion (CAS No. 400073-93-0) represents a synthetic derivative that may mimic some of these natural products' bioactivities while offering improved chemical tractability for further optimization.

From a medicinal chemistry perspective, understanding the electronic distribution across the molecule is crucial for predicting its reactivity and biological activity. The presence of both electron-withdrawing (ketone) and electron-donating (methoxy) groups suggests that 2-Cyclopentyl-3-(4-methoxyphenyl)-1-oxo-1,2,3,4-tetrahydro-4-isoquinolinecarboxylic Acid may exhibit dual functionality in biological systems. Such dual-action compounds are often desirable in drug development due to their ability to modulate multiple pathways simultaneously.

Recent studies have also explored the role of stereochemistry in isoquinoline derivatives. The absolute configuration of the cyclopentyl ring can significantly influence how a molecule interacts with chiral biological targets. Advances in asymmetric synthesis have made it possible to produce enantiomerically pure forms of complex molecules like this one (CAS No. 400073-93-0), allowing researchers to investigate stereochemical specificity more thoroughly.

The pharmaceutical industry continues to invest heavily in developing new therapeutic agents based on heterocyclic scaffolds like isoquinoline. Given its structural complexity and potential bioactivity, 2-Cyclopentyl-3-(4-methoxyphenyl)-1-oxyo -1 , 2 , 3 , 4 - tetrahydro - 4 - isoquinolinecarboxylic Acid (CAS No . 400073 - 93 - 0 ) holds promise as a lead compound or intermediate for further drug development . Its unique combination of structural features makes it an attractive candidate for further exploration in both academic research and industrial settings . p > < p > As research progresses , collaborations between synthetic chemists , biologists , and pharmacologists will be essential for unlocking the full therapeutic potential of this class of compounds . By integrating experimental data with computational modeling , scientists can accelerate the discovery process and identify novel derivatives with enhanced efficacy . p >